N-[4-(Acetylamino)benzoyl-d4]-β-alanine
Description
N-[4-(Acetylamino)benzoyl-d4]-β-alanine (CAS RN: Not explicitly listed in evidence; Product Code: TRC-A593797) is a deuterium-labeled derivative of N-[4-(Acetylamino)benzoyl]-β-alanine (CAS RN: 212198-64-6). The compound features a β-alanine backbone conjugated to a 4-acetamidobenzoyl group, with four deuterium atoms replacing hydrogen at the benzene ring positions (2,3,5,6) . Its molecular formula is C₁₀D₄H₈N₂O₃, with a molecular weight of 212.238 g/mol . The deuterium labeling enhances its utility as an internal standard in mass spectrometry (LC-MS) for quantifying non-labeled analogs in biological matrices .
Properties
Molecular Formula |
C₁₂H₁₀D₄N₂O₄ |
|---|---|
Molecular Weight |
254.28 |
Synonyms |
3-(4-Acetamidobenz-d4-amido)propanoic Acid |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
The following table highlights key structural differences between N-[4-(Acetylamino)benzoyl-d4]-β-alanine and related β-alanine derivatives:
Table 1: Structural and Functional Comparison
Physical and Handling Properties
Table 2: Physical and Handling Comparison
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
